Cas no 220957-36-8 (Furo[2,3-b]pyridine-5-carbonitrile)

Furo[2,3-b]pyridine-5-carbonitrile is a heterocyclic compound featuring a fused furan and pyridine ring system with a nitrile functional group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and other bioactive molecules. The nitrile group offers versatile reactivity for further functionalization, including hydrolysis, reduction, or cycloaddition reactions. High purity grades ensure consistent performance in research and industrial processes. Its stability and synthetic utility make it a preferred choice for advanced organic synthesis.

Furo[2,3-b]pyridine-5-carbonitrile structure

220957-36-8 structure

Product Name:Furo[2,3-b]pyridine-5-carbonitrile

CAS No:220957-36-8

MF:C₈H₄N₂O

MW:144.1301612854

CID:244086

PubChem ID:10820652

Update Time:2025-06-07

Furo[2,3-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- Furo[2,3-b]pyridine-5-carbonitrile
- Furo[2,3-b]pyridine-5-carbonitrile (9CI)
- 220957-36-8
- furo[2, 3-b]pyridine-5-carbonitrile
- DTXSID40445279
- DB-334321
- Inchi： 1S/C8H4N2O/c9-4-6-3-7-1-2-11-8(7)10-5-6/h1-3,5H
- InChI Key： IIEIBIBPDSIRQQ-UHFFFAOYSA-N
- SMILES： O1C=CC2=CC(C#N)=CN=C12

Computed Properties

Exact Mass: 144.03242
Monoisotopic Mass: 144.032362755g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.82

Furo[2,3-b]pyridine-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM170437-1g	furo[2,3-b]pyridine-5-carbonitrile	220957-36-8	95%	1g	$763	2024-07-18
Alichem	A029187216-1g	Furo[2,3-b]pyridine-5-carbonitrile	220957-36-8	95%	1g	$2110.50	2023-09-02
Alichem	A029187216-5g	Furo[2,3-b]pyridine-5-carbonitrile	220957-36-8	95%	5g	$4924.50	2023-09-02